Cas no 10113-28-7 (Phosphoric acid,dimethyl phenyl ester)

• Product Name: Phosphoric acid,dimethyl phenyl ester
• CAS No: 10113-28-7
• MF: C₈H₁₁O₄P
• MW: 202.144303560257
• MDL: MFCD25954155
• CID: 190991
• PubChem ID: 82355
• Update Time: 2025-06-13

Phosphoric acid,dimethyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• dimethyl phenyl phosphate
• Phenyl dimethyl phosphate
• Phosphoric acid dimethylphenyl ester
• Phosphoric acid dimethyl(phenyl) ester
• TRIS(PHENYL,METHYLPHENYL,ETHYLPHENYLANDNONYLPHENYL)PHOSPHATE
• Phosphoric acid,dimethyl phenyl ester
• XTBBZRRBOAVBRA-UHFFFAOYSA-N
• 10113-28-7
• DTXSID20143746
• CHEMBL3249281
• SCHEMBL1725920
• Phosphoric acid, dimethyl phenyl ester
• Phosphoric acid phenyl=dimethyl ester

• MDL： MFCD25954155
• Inchi： 1S/C8H11O4P/c1-10-13(9,11-2)12-8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： XTBBZRRBOAVBRA-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.03953
• Monoisotopic Mass: 202.03949583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on Phosphoric acid,dimethyl phenyl ester

Comprehensive Overview of Phosphoric acid, dimethyl phenyl ester (CAS No. 10113-28-7)

Phosphoric acid, dimethyl phenyl ester (CAS No. 10113-28-7) is an organophosphorus compound widely utilized in industrial applications due to its unique chemical properties. This ester derivative of phosphoric acid combines a phenyl group with two methyl groups, offering a balance of reactivity and stability. Its molecular structure makes it valuable in polymer stabilization, flame retardancy, and specialty chemical synthesis. Researchers and manufacturers often search for dimethyl phenyl phosphate uses, 10113-28-7 safety data, or phosphoric acid ester applications, reflecting its multidisciplinary relevance.

The compound's role as a plasticizer and flame retardant intermediate has gained attention amid growing demand for eco-friendly additives. With increasing regulatory focus on halogen-free flame retardants, Phosphoric acid, dimethyl phenyl ester is being investigated as a potential alternative. Industry professionals frequently inquire about biodegradability of phosphoric acid esters or green chemistry alternatives, aligning with global sustainability trends. Its thermal stability (decomposing at ~250°C) makes it suitable for high-temperature processing in polymer production.

From a synthetic chemistry perspective, the CAS 10113-28-7 compound serves as a versatile building block. Its P-O-aryl and P-O-alkyl bonds allow selective modifications, enabling applications in agrochemicals and pharmaceutical intermediates. Analytical chemists often search for GC-MS methods for phosphoric acid esters or HPLC analysis of 10113-28-7, underscoring the need for precise quantification techniques. Recent studies explore its use in coordination chemistry as a ligand for metal-organic frameworks (MOFs), responding to the nanotechnology research boom.

Environmental fate studies of dimethyl phenyl phosphate reveal moderate hydrolysis rates (pH-dependent) and low bioaccumulation potential. These characteristics address common search queries like environmental persistence of organophosphorus compounds and aquatic toxicity of phosphoric acid esters. Regulatory databases indicate compliance with major chemical inventories (TSCA, EINECS), though proper handling protocols are essential—prompting frequent searches for 10113-28-7 handling guidelines and PPE recommendations.

In material science, the compound's dielectric properties and UV stability make it valuable for electronic encapsulants and coating formulations. Patent analyses show growing interest in its incorporation into flexible electronics and energy storage materials—topics trending in scientific literature. Manufacturers often seek bulk suppliers of 10113-28-7 or technical specifications for dimethyl phenyl phosphate, reflecting industrial procurement needs.

Quality control protocols for Phosphoric acid, dimethyl phenyl ester typically involve Fourier-transform infrared spectroscopy (FTIR) for structural verification and Karl Fischer titration for moisture determination. These analytical approaches respond to laboratory professionals searching for purity assessment methods for CAS 10113-28-7. Recent advancements in continuous flow synthesis have improved production efficiency, addressing industry demands for cost-effective manufacturing processes.

The compound's structure-activity relationship continues to inspire research, particularly in designing bioactive molecules with improved pharmacokinetic profiles. Medicinal chemists investigate its potential as a prodrug moiety, correlating with searches for phosphorus-containing drug candidates. Its balanced lipophilicity (logP ~2.1) enables membrane permeability while maintaining water solubility—a property frequently examined in ADME studies.

Emerging applications in 3D printing resins and smart materials leverage the compound's dual functionality as both a reactive monomer and property modifier. This innovation-driven usage pattern aligns with searches for advanced material additives and multifunctional chemical modifiers. As industries prioritize circular economy principles, research into the recyclability of phosphorus-based materials incorporating this ester has gained momentum.

Standardization efforts by organizations like ASTM and ISO increasingly reference Phosphoric acid, dimethyl phenyl ester in test methods for polymer durability. Quality managers frequently search for industry standards applicable to 10113-28-7 and comparative performance data against similar esters. The compound's compatibility with engineering plastics (e.g., polycarbonates, polyamides) remains a key area of technical inquiry.

Future research directions likely include computational modeling of its interactions in complex matrices and life cycle assessment studies—topics generating substantial academic interest. The compound's versatility ensures continued relevance across green engineering, advanced manufacturing, and molecular design fields, maintaining its position as a subject of both industrial and scientific investigation.